Cas no 87048-85-9 (1-[2,4-bis(3-chloropropoxy)phenyl]ethanone)

1-[2,4-bis(3-chloropropoxy)phenyl]ethanone structure
87048-85-9 structure
Product Name:1-[2,4-bis(3-chloropropoxy)phenyl]ethanone
CAS No:87048-85-9
MF:C14H18Cl2O3
MW:305.196922779083
CID:1859976
PubChem ID:55592
Update Time:2025-04-21

1-[2,4-bis(3-chloropropoxy)phenyl]ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-[2,4-bis(3-chloropropoxy)phenyl]ethanone
    • AC1L1JDB
    • 2,4-Bis(3-chloropropoxy)acetophenone
    • BRN 4459482
    • CTK3F0414
    • 1-(2,4-Bis(3-chloropropoxy)phenyl)ethanone
    • AG-H-50942
    • ETHANONE, 1-(2,4-BIS(3-CHLOROPROPOXY)PHENYL)-
    • LS-67170
    • 87048-85-9
    • DTXSID60236085
    • Inchi: 1S/C14H18Cl2O3/c1-11(17)13-5-4-12(18-8-2-6-15)10-14(13)19-9-3-7-16/h4-5,10H,2-3,6-9H2,1H3
    • InChI Key: YSAZXNDPAORVNB-UHFFFAOYSA-N
    • SMILES: ClCCCOC1C=C(C=CC=1C(C)=O)OCCCCl

Computed Properties

  • Exact Mass: 304.0632998Da
  • Monoisotopic Mass: 304.0632998Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 9
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 35.5Ų

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